Cas no 717880-57-4 (Benzenamine, 4-bromo-3-methyl-N,N-diphenyl-)

• Product Name: Benzenamine, 4-bromo-3-methyl-N,N-diphenyl-
• CAS No: 717880-57-4
• MF: C₁₉H₁₆BrN
• MW: 338.241044044495
• CID: 4538550
• PubChem ID: 57735272
• Update Time: 2025-05-22

Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-methyl-N,N-diphenyl-
• 4-broMo-3-Methyl-N,N-diphenylaniline
• 10.14272/YGNIQQVBMOUSBJ-UHFFFAOYSA-N.1
• doi:10.14272/YGNIQQVBMOUSBJ-UHFFFAOYSA-N.1
• 4-bromo-3-methyl-N,N-diphenyl benzenamine
• 717880-57-4
• SCHEMBL12460699
• YGNIQQVBMOUSBJ-UHFFFAOYSA-N

• Inchi： 1S/C19H16BrN/c1-15-14-18(12-13-19(15)20)21(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key： YGNIQQVBMOUSBJ-UHFFFAOYSA-N
• SMILES： C1(N(C2=CC=CC=C2)C2=CC=CC=C2)=CC=C(Br)C(C)=C1

Computed Properties

• Exact Mass: 337.04661Da
• Monoisotopic Mass: 337.04661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Benzenamine, 4-bromo-3-methyl-N,N-diphenyl-

Comprehensive Overview of Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- (CAS No. 717880-57-4)

Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- (CAS No. 717880-57-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique brominated and diphenyl-substituted structure, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula and structural features make it a valuable asset for researchers exploring high-performance polymers, organic electronics, and drug discovery.

In recent years, the demand for 4-bromo-3-methyl-N,N-diphenylbenzenamine has surged due to its applications in optoelectronic devices and catalysis. The compound's ability to act as a ligand or building block in complex reactions has made it a focal point for scientists working on sustainable chemistry and green synthesis. With the growing emphasis on environmentally friendly processes, researchers are investigating how this compound can be utilized in low-waste and energy-efficient reactions.

The synthesis of Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- typically involves palladium-catalyzed cross-coupling reactions, which are widely regarded for their efficiency and selectivity. These methods align with the broader trend of transition metal-catalyzed transformations, a hot topic in modern organic chemistry. Additionally, the compound's thermal stability and solubility in common organic solvents make it a practical choice for industrial-scale applications, particularly in the development of advanced coatings and adhesives.

From a pharmaceutical perspective, 717880-57-4 has shown promise as a precursor in the design of kinase inhibitors and antimicrobial agents. Its structural motif is often found in molecules targeting cancer pathways and inflammatory diseases, areas of high interest in biomedical research. The compound's bromo and methyl substituents provide opportunities for further functionalization, enabling the creation of diverse drug-like scaffolds.

In the realm of material science, 4-bromo-3-methyl-N,N-diphenylbenzenamine is explored for its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. Its electron-rich aromatic system contributes to enhanced charge transport properties, a critical factor in improving the efficiency of next-generation displays and solar panels. As the world shifts toward renewable energy solutions, such compounds are increasingly valuable for their role in energy storage and conversion technologies.

Safety and handling of Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). These precautions align with the broader industry focus on occupational health and risk mitigation.

In summary, Benzenamine, 4-bromo-3-methyl-N,N-diphenyl- (CAS No. 717880-57-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and adaptability make it a subject of ongoing research, particularly in areas like organic electronics and drug development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern technology and healthcare.